Cas no 828275-54-3 (3-Pyridinecarboxylic acid, 5-hydroxy-, compd. with 3-amino-1-propanol(1:1))

• Product Name: 3-Pyridinecarboxylic acid, 5-hydroxy-, compd. with 3-amino-1-propanol(1:1)
• CAS No: 828275-54-3
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• CID: 681457
• PubChem ID: 12143962
• Update Time: 2025-04-19

3-Pyridinecarboxylic acid, 5-hydroxy-, compd. with 3-amino-1-propanol(1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-hydroxy-, compd. with 3-amino-1-propanol(1:1)
• 3-aminopropan-1-ol,5-hydroxypyridine-3-carboxylic acid
• 828275-54-3
• DTXSID20478505

• Inchi： 1S/C6H5NO3.C3H9NO/c8-5-1-4(6(9)10)2-7-3-5;4-2-1-3-5/h1-3,8H,(H,9,10);5H,1-4H2
• InChI Key： BUNZTADTZVHLKT-UHFFFAOYSA-N
• SMILES： OCCCN.OC1=CN=CC(C(=O)O)=C1

Computed Properties

• Exact Mass: 214.09535693g/mol
• Monoisotopic Mass: 214.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų